Cas no 126265-10-9 ([(1S,2R,3R)-3-(2,6-diamino-9H-purin-9-yl)cyclobutane-1,2-diyl]dimethanol)

[(1S,2R,3R)-3-(2,6-diamino-9H-purin-9-yl)cyclobutane-1,2-diyl]dimethanol structure
126265-10-9 structure
Product Name:[(1S,2R,3R)-3-(2,6-diamino-9H-purin-9-yl)cyclobutane-1,2-diyl]dimethanol
CAS No:126265-10-9
MF:C11H16N6O2
MW:264.283740997314
CID:1219836
PubChem ID:451667
Update Time:2025-04-20

[(1S,2R,3R)-3-(2,6-diamino-9H-purin-9-yl)cyclobutane-1,2-diyl]dimethanol Chemical and Physical Properties

Names and Identifiers

    • [(1S,2R,3R)-3-(2,6-diamino-9H-purin-9-yl)cyclobutane-1,2-diyl]dimethanol
    • 1,2-Cyclobutanedimethanol, 3-(2,6-diamino-9H-purin-9-yl)-, (1a,2b,3a)-
    • 1,2-Cyclobutanedimethanol, 3-(2,6-diamino-9H-purin-9-yl)-, (1alpha,2beta,3alpha)-
    • [3-(6-Amino-2-imino-1,2-dihydro-9H-purin-9-yl)cyclobutane-1,2-diyl]dimethanol
    • (+-)-9-(2,3-Di(hydroxyethyl)cyclobutyl)-2,6-diaminopurine
    • 126265-10-9
    • DTXSID00925486
    • SCHEMBL8537728
    • 1,2-Cyclobutanedimethanol, 3-(2,6-diamino-9H-purin-9-yl)-, (1a,2b,3a)-(1)-
    • [(1S,2R,3R)-3-(2,6-diaminopurin-9-yl)-2-(hydroxymethyl)cyclobutyl]methanol
    • 1,2-Cyclobutanedimethanol, 3-(2,6-diamino-9H-purin-9-yl)-, (1alpha,2beta,3alpha)-(1)-
    • (+/-)-9-[2,3-Di(hydroxyethyl)cyclobutyl]-2,6-diaminopurine
    • (+/-)-2-Amino-cyclobut-A
    • 2-Aminocyclobut-A
    • (+-)-2-Amino-cyclobut-A
    • Inchi: 1S/C11H16N6O2/c12-9-8-10(16-11(13)15-9)17(4-14-8)7-1-5(2-18)6(7)3-19/h4-7,18-19H,1-3H2,(H4,12,13,15,16)/t5-,6-,7-/m1/s1
    • InChI Key: BTJNZRDKZZGBFM-FSDSQADBSA-N
    • SMILES: OC[C@@H]1[C@@H](CO)C[C@H]1N1C=NC2C(N)=NC(N)=NC1=2

Computed Properties

  • Exact Mass: 264.13368
  • Monoisotopic Mass: 264.13347377g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 136Ų

Experimental Properties

  • PSA: 136.1
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